Cas no 84041-70-3 (Pyridinium,1-[2-[(2-chlorophenyl)amino]ethyl]-4-methyl-, chloride (1:1))
![Pyridinium,1-[2-[(2-chlorophenyl)amino]ethyl]-4-methyl-, chloride (1:1) structure](https://www.kuujia.com/scimg/cas/84041-70-3x500.png)
84041-70-3 structure
Product name:Pyridinium,1-[2-[(2-chlorophenyl)amino]ethyl]-4-methyl-, chloride (1:1)
Pyridinium,1-[2-[(2-chlorophenyl)amino]ethyl]-4-methyl-, chloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- Pyridinium,1-[2-[(2-chlorophenyl)amino]ethyl]-4-methyl-, chloride (1:1)
- 1-[2-[(2-chlorophenyl)amino]ethyl]-4-methylpyridinium chloride
- 2-chloro-N-[2-(4-methylpyridin-1-ium-1-yl)ethyl]aniline,chloride
- 1-(2-((2-Chlorophenyl)amino)ethyl)-4-methylpyridinium chloride
- EINECS 281-851-7
- Pyridinium,1-[2-[(2-chlorophenyl)amino]ethyl]-4-methyl-,chloride (9CI)
- 84041-70-3
- DTXSID401004332
- NS00060363
- 1-[2-(2-Chloroanilino)ethyl]-4-methylpyridin-1-ium chloride
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- Inchi: InChI=1S/C14H16ClN2.ClH/c1-12-6-9-17(10-7-12)11-8-16-14-5-3-2-4-13(14)15;/h2-7,9-10,16H,8,11H2,1H3;1H/q+1;/p-1
- InChI Key: GWSNDQXBCPDGBF-UHFFFAOYSA-M
- SMILES: CC1=CC=[N+](C=C1)CCNC2=CC=CC=C2Cl.[Cl-]
Computed Properties
- Exact Mass: 282.06900
- Monoisotopic Mass: 282.0690539g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 214
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.9Ų
Experimental Properties
- PSA: 15.91000
- LogP: 0.12500
Pyridinium,1-[2-[(2-chlorophenyl)amino]ethyl]-4-methyl-, chloride (1:1) Related Literature
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Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
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Malinda Salim,Brian O'Sullivan,Sally L. McArthur,Phillip C. Wright Lab Chip, 2007,7, 64-70
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Xun-Hui Xu,Wen-Bin Liu,Xue Song,Li Zhou,Na Liu,Yuan-Yuan Zhu,Zong-Quan Wu Polym. Chem., 2021,12, 4838-4845
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4. Calix[4]pyrogallolarenes as novel high temperature inhibitors of oxidative degradation of polymers†Przemyslaw Ziaja,Katarzyna Jodko-Piorecka,Rafal Kuzmicz,Grzegorz Litwinienko Polym. Chem., 2012,3, 93-95
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Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
84041-70-3 (Pyridinium,1-[2-[(2-chlorophenyl)amino]ethyl]-4-methyl-, chloride (1:1)) Related Products
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